Cas no 26469-89-6 (1,3-Benzenediol, trinitro-)

• Product Name: 1,3-Benzenediol, trinitro-
• CAS No: 26469-89-6
• MF: C₆H₃N₃O₈
• MW: 245.103321313858
• CID: 238360
• PubChem ID: 23333438
• Update Time: 2025-04-19

1,3-Benzenediol, trinitro- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenediol, trinitro-
• 2,4,5-trinitrobenzene-1,3-diol
• 26469-89-6
• SCHEMBL11441634
• Trinitroresorcin
• DTXSID70633026

• Inchi： 1S/C6H3N3O8/c10-3-1-2(7(12)13)4(8(14)15)6(11)5(3)9(16)17/h1,10-11H
• InChI Key： UPRARPQURIAAFP-UHFFFAOYSA-N
• SMILES： OC1=C(C(=CC(=C1[N+](=O)[O-])[N+](=O)[O-])O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 244.99199
• Monoisotopic Mass: 244.99201406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 178Ų

Experimental Properties

• PSA: 169.88